Cas no 2639390-52-4 (rac-methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate)

• Product Name: rac-methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate
• CAS No: 2639390-52-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5642552
• PubChem ID: 165897399
• Update Time: 2025-06-20

rac-methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate
• EN300-27782549
• 2639390-52-4

• Inchi： 1S/C10H19NO2/c1-7(2)9-5-4-8(6-11-9)10(12)13-3/h7-9,11H,4-6H2,1-3H3/t8-,9-/m1/s1
• InChI Key： YFICRWMZMDRMMD-RKDXNWHRSA-N
• SMILES： O(C)C([C@H]1CN[C@@H](C(C)C)CC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate

Professional Introduction to Rac-Methyl (3R,6R)-6-(Propan-2-yl)piperidine-3-Carboxylate (CAS No. 2639390-52-4)

Rac-Methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate, a compound with the CAS number 2639390-52-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and pharmacological properties. The specific stereochemistry of this molecule, characterized by the (3R,6R) configuration, plays a crucial role in determining its interaction with biological targets and overall efficacy.

The molecular structure of Rac-Methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate consists of a piperidine ring substituted with a methyl ester group at the 3-position and an isopropyl group at the 6-position. This arrangement confers unique physicochemical properties that make it a valuable scaffold for drug discovery and development. The presence of both stereocenters ensures high enantiomeric purity, which is essential for achieving optimal therapeutic outcomes while minimizing potential side effects.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The stereochemistry of these compounds is particularly critical, as it can significantly influence their pharmacokinetic behavior and binding affinity to biological receptors. Research has demonstrated that the (3R,6R) configuration of Rac-Methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate enhances its ability to interact with specific enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Studies have shown that piperidine-based molecules can modulate neurotransmitter systems, which has implications for treating conditions such as depression, anxiety, and Parkinson's disease. The methyl ester group at the 3-position provides a versatile functional handle for further chemical modifications, allowing researchers to explore new analogs with enhanced pharmacological profiles.

The isopropyl group at the 6-position contributes to the steric environment of the molecule, influencing its solubility and metabolic stability. These factors are critical for determining the compound's bioavailability and duration of action in vivo. Recent advances in computational chemistry have enabled more accurate predictions of these properties, facilitating faster and more efficient drug development pipelines.

Furthermore, the synthesis of Rac-Methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate has been optimized to ensure high yield and enantiomeric purity. Modern synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve these goals. These advancements not only improve the scalability of production but also enhance the overall quality of the final product.

The compound's potential applications extend beyond central nervous system disorders. Preliminary research suggests that it may also exhibit anti-inflammatory and analgesic properties due to its ability to interact with inflammatory pathways. This broadens its therapeutic scope and makes it an attractive candidate for multi-target drug design.

In conclusion, Rac-Methyl (3R,6R)-6-(propan-2-yl)piperidine-3-carboxylate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and stereochemistry make it a promising scaffold for developing novel therapeutic agents with applications in various disease areas. Continued research and development efforts are warranted to fully explore its potential benefits and optimize its pharmacological properties.